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Compound of Interest

Compound Name: Cy55 alkyne
Cat. No.: B13708825
Get Quote

The Physicochemical Core: Properties & Identity

Cy5.5-Alkyne (often abbreviated in vendor catalogs as Cy55-Alkyne) is a far-red/near-infrared
(NIR) fluorescent probe engineered for bioorthogonal chemistry. Unlike standard
immunolabeling reagents that rely on bulky antibodies (~150 kDa), Cy5.5-Alkyne is a small
molecule (~950 Da) that utilizes a terminal alkyne handle to covalently bond with azide-tagged
targets via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuUAAC).

Why Cy5.5? The NIR Advantage

The core fluorophore, Cyanine 5.5, is selected for deep-tissue imaging and low-background
applications. Biological tissues exhibit high autofluorescence in the green (FITC/GFP) and
yellow (PE/RFP) channels due to flavins and NADPH. The emission of Cy5.5 (~700 nm) falls
within the "optical window" where tissue transparency is higher and endogenous fluorescence
is minimal.

Quantitative Specifications
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Property Value biological Significance

Compatible with 633 nm
Excitation Max 675-684 nm (HeNe) or 647 nm (Kr-Ar)
lasers.

Far-red emission reduces
Emission Max 694-710 nm spectral overlap with common

green/red dyes.

High molar absorptivity yields

~190,000-250,000

Extinction Coefficient bright signals even at low

abundance.

Small size ensures rapid
Molecular Weight ~950-1250 Da diffusion into permeabilized
cells.

) Sulfonated variants (Sulfo-Cyb.
N DMSO, DMF, Water (if
Solubility [1][2]5) are preferred for
sulfonated)
aqueous buffers.

The Mechanistic Engine: CUAAC Reaction Cycle[3]
[4][5][6]

The "mechanism of action" for Cy5.5-Alkyne is chemical rather than pharmacological. It relies
on the Cu(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a reaction developed by
Sharpless and Meldal.

The Reaction Logic

In this system, the Cy5.5-Alkyne reagent acts as the "Click" partner to a biomolecule that has
been metabolically or enzymatically tagged with an Azide group (

)-[3]

 Inertness: Both the terminal alkyne on the dye and the azide on the target are bioorthogonal
—they do not react with native amines, carboxyls, or thiols present in proteins and DNA.
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o Catalysis: The reaction is thermodynamically favorable but kinetically slow at room
temperature. Copper (I) lowers the activation energy barrier by forming a

-complex with the alkyne.

e Ligation: The azide attacks the Cu-alkyne complex, forming a 1,2,3-triazole linkage. This
bond is extremely stable, resistant to hydrolysis, and chemically inert.

Critical Distinction: Alkyne vs. Azide Dyes[6]

o Cyb5.5-Azide: Used to label Alkyne-tagged targets (e.g., EdU in DNA synthesis).

e Cy5.5-Alkyne (This Topic): Used to label Azide-tagged targets (e.g., Azidohomoalanine in
nascent proteins or ManNAz in glycans). Selecting the correct polarity is critical.

Mechanistic Pathway Diagram
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Caption: The CUAAC catalytic cycle. Ascorbate reduces Cu(ll) to the active Cu(l) state, which is
stabilized by ligands (THPTA) to catalyze the fusion of the Cy5.5-Alkyne and the Azide-Target.

Experimental Workflow: Metabolic Glycan Labeling

This protocol validates the utility of Cy5.5-Alkyne by labeling cell surface sialic acids using N-
azidoacetylmannosamine (ManNAz).
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Phase 1: Metabolic Incorporation

o Step 1: Seed HelLa or CHO cells on coverslips.
e Step 2: Treat cells with

tetraacetylated ManNAz for 24-48 hours.

o Mechanism:[4][3][5] The cell machinery metabolizes ManNAz into Azido-Sialic Acid and
presents it on cell surface glycoproteins.

o Control: Treat a separate set of cells with solvent (DMSO) only (Negative Control).

Phase 2: Fixation & Permeabilization[6]
e Step 3: Wash cells 2x with PBS.[6]

o Step 4: Fix with 4% Paraformaldehyde (PFA) for 15 min at RT.

o Step 5: (Optional for surface targets, required for intracellular) Permeabilize with 0.25%
Triton X-100 for 10 min.

Phase 3: The Click Reaction Cocktail

Critical: Prepare this solution fresh. The order of addition prevents copper precipitation and
oxidation.
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Reagent Stock Conc. Final Conc. Order Function
PBS 1X - 1 Buffer
CuS0O4 100 mM 1 mM 2 Copper Source
Protects
] biomolecules
THPTA (Ligand) 500 mM 5mM 3 o
from oxidation;
maintains Cu(l).
1-10 Fluorescent
Cy5.5-Alkyne 1-5mM 4
Probe.
_ Initiator. Reduces
Sodium
500 mM 100 mM 5 Cu(ll) to Cu(l).
Ascorbate

Add last.

e Step 6: Add the reaction cocktail to cells immediately after adding Ascorbate.
e Step 7: Incubate for 30—60 minutes at Room Temperature in the dark.

e Step 8: Wash 3x with PBS containing 1 mM EDTA (removes excess copper).

Phase 4: Imaging[3]

o Step 9: Stain nuclei with DAPI. Mount slides.[6]

o Step 10: Image using Cy5/Far-Red filter set (Ex 640 / Em 690).

Workflow Diagram
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Caption: Step-by-step workflow for labeling Azide-tagged glycoproteins with Cy5.5-Alkyne.

Troubleshooting & Optimization

The primary failure mode in CUAAC is the oxidation of Cu(l) back to inactive Cu(ll) or copper-
induced cytotoxicity/protein degradation.

Issue Probable Cause Corrective Action

Ensure Sodium Ascorbate is
No Signal Inactive Catalyst fresh (white solid, not yellow).
Add Ascorbate last.

Wash with 1 mM EDTA or 1%
High Background Non-specific binding BSA after the reaction. Lower

dye concentration.

Use THPTA or BTTAA ligands
Cell Detachment Copper Toxicity (ratio 5:1 Ligand:Cu). Reduce

reaction time.

Premix CuS0O4 and Ligand
Precipitation Incorrect Mixing (THPTA) before adding to the
buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. vectorlabs.com [vectorlabs.com]

e 2. Cy5.5 Alkyne | CAS:1628790-37-3 | AxisPharm [axispharm.com]

¢ 3. jenabioscience.com [jenabioscience.com]

¢ 4. Click Chemistry [organic-chemistry.org]

e 5. What is the mechanism of click chemistry? | AAT Bioquest [aatbio.com]
e 6. pdf.benchchem.com [pdf.benchchem.com]

¢ To cite this document: BenchChem. [Technical Deep Dive: Cy5.5-Alkyne in Bioorthogonal
Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13708825/docs#technical-deep-dive-cy5-5-alkyne-in-
bioorthogonal-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13708825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

